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Rehmapicroside Rehmapicroside
Brand Name: Vulcanchem
CAS No.: 104056-82-8
VCID: VC0150532
InChI: InChI=1S/C16H26O8/c1-7-8(4-5-16(2,3)10(7)14(21)22)23-15-13(20)12(19)11(18)9(6-17)24-15/h8-9,11-13,15,17-20H,4-6H2,1-3H3,(H,21,22)/t8-,9-,11-,12+,13-,15-/m1/s1
SMILES: CC1=C(C(CCC1OC2C(C(C(C(O2)CO)O)O)O)(C)C)C(=O)O
Molecular Formula: C16H26O8
Molecular Weight: 346.37 g/mol

Rehmapicroside

CAS No.: 104056-82-8

Reference Standards

VCID: VC0150532

Molecular Formula: C16H26O8

Molecular Weight: 346.37 g/mol

Rehmapicroside - 104056-82-8

CAS No. 104056-82-8
Product Name Rehmapicroside
Molecular Formula C16H26O8
Molecular Weight 346.37 g/mol
IUPAC Name (3R)-2,6,6-trimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexene-1-carboxylic acid
Standard InChI InChI=1S/C16H26O8/c1-7-8(4-5-16(2,3)10(7)14(21)22)23-15-13(20)12(19)11(18)9(6-17)24-15/h8-9,11-13,15,17-20H,4-6H2,1-3H3,(H,21,22)/t8-,9-,11-,12+,13-,15-/m1/s1
Standard InChIKey ITYUWPGZACWPPQ-QLDIZCGWSA-N
Isomeric SMILES CC1=C(C(CC[C@H]1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)(C)C)C(=O)O
SMILES CC1=C(C(CCC1OC2C(C(C(C(O2)CO)O)O)O)(C)C)C(=O)O
Canonical SMILES CC1=C(C(CCC1OC2C(C(C(C(O2)CO)O)O)O)(C)C)C(=O)O
PubChem Compound 21637711
Last Modified Nov 11 2021
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